Cas no 335210-03-2 (N-(4-Amino-2-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product name: N-(4-Amino-2-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 335210-03-2
• MF: C₁₆H₁₄N₂O₃
• MW: 282.29396
• MDL: MFCD02258029
• CID: 1069539
• PubChem ID: 675397

N-(4-Amino-2-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzofuran-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide
• AC1LDUA1
• CTK6J8461
• MolPort-000-998-675
• N-(4-amino-2-methoxyphenyl)benzo[d]furan-2-ylcarboxamide
• Oprea1_232585
• Oprea1_414341
• SR-01000462053
• ALBB-026791
• N-(4-amino-2-methoxyphenyl)-1-benzofuran-2-carboxamide
• AKOS000108292
• BBL000236
• STK046824
• HMS2824G14
• 335210-03-2
• MFCD02258029
• 2-Benzofurancarboxamide, N-(4-amino-2-methoxyphenyl)-
• CS-0312852
• VS-00510
• SMR000517809
• CHEMBL1485202
• MLS001203408
• DTXSID60350194
• SR-01000462053-1
• N-(4-amino-2-methoxyphenyl)benzofuran-2-carboxamide
• N-(4-Amino-2-methoxyphenyl)-1-benzofuran-2-carboxamide

• MDL： MFCD02258029
• Inchi： InChI=1S/C16H14N2O3/c1-20-14-9-11(17)6-7-12(14)18-16(19)15-8-10-4-2-3-5-13(10)21-15/h2-9H,17H2,1H3,(H,18,19)
• InChI Key： KONPKGRNCLCEDI-UHFFFAOYSA-N
• SMILES： COC1=C(NC(C2=CC3=CC=CC=C3O2)=O)C=CC(N)=C1

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5Ų
• XLogP3: 2.8

N-(4-Amino-2-methoxyphenyl)-1-benzofuran-2-carboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides